Cas no 1189674-43-8 ((2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride)

• Product Name: (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride
• CAS No: 1189674-43-8
• MF: C₈H₁₇Cl₂N₃O
• MW: 242.146079778671
• MDL: MFCD18071258
• CID: 4685090
• Update Time: 2025-06-28

(2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride
• (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)-methyl]amine dihydrochloride
• (2-methoxyethyl)[(1-methylimidazol-2-yl)methyl]amine dihydrochloride
• (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride

• MDL： MFCD18071258
• Inchi： 1S/C8H15N3O.2ClH/c1-11-5-3-10-8(11)7-9-4-6-12-2;;/h3,5,9H,4,6-7H2,1-2H3;2*1H
• InChI Key： HRVCVPBEEIGNAS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)CCNCC1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 121
• Topological Polar Surface Area: 39.1

Additional information on (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride

(2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride (CAS No. 1189674-43-8): A Comprehensive Overview

(2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride (CAS No. 1189674-43-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MEMIm, is a derivative of imidazole and methoxyethanol, and it has gained attention due to its unique chemical structure and potential biological activities.

The chemical structure of (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride consists of an imidazole ring, a methoxyethyl group, and a methylamine moiety, all connected through a central carbon atom. The presence of these functional groups imparts the compound with a range of physicochemical properties, including solubility in water and organic solvents, and the ability to form hydrogen bonds.

Recent studies have highlighted the potential of (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride has been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several RNA viruses, such as influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and inhibit viral RNA synthesis.

The pharmacokinetic properties of (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride have also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In the context of drug development, (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride has shown promise as a lead compound for the design of novel therapeutics. Its unique chemical structure allows for structural modifications that can enhance its potency and selectivity. For example, researchers at the University of California have synthesized several analogs of this compound by introducing different substituents on the imidazole ring and methoxyethanol group. These analogs have been tested for their biological activities, and some have shown improved efficacy compared to the parent compound.

The safety profile of (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride is another important aspect that has been evaluated in preclinical studies. Toxicity assessments in rodents have revealed that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further development as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride in humans. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties in healthy volunteers. Further studies are planned to assess its therapeutic potential in patients with fungal infections and viral diseases.

In conclusion, (2-Methoxyethyl)[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride (CAS No. 1189674-43-8) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.